Cas no 2092000-99-0 (3-Bromo-5-(piperidin-1-yl)benzamide)
3-Bromo-5-(piperidin-1-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-(piperidin-1-yl)benzamide
- 3-bromo-5-piperidin-1-ylbenzamide
-
- Inchi: 1S/C12H15BrN2O/c13-10-6-9(12(14)16)7-11(8-10)15-4-2-1-3-5-15/h6-8H,1-5H2,(H2,14,16)
- InChI Key: SEQUMFYVJFJRSY-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(N)=O)C=C(C=1)N1CCCCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 253
- XLogP3: 2.5
- Topological Polar Surface Area: 46.3
3-Bromo-5-(piperidin-1-yl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AX55082-1g |
3-Bromo-5-(piperidin-1-yl)benzamide |
2092000-99-0 | 95% | 1g |
$176.00 | 2024-04-20 | |
| A2B Chem LLC | AX55082-5g |
3-Bromo-5-(piperidin-1-yl)benzamide |
2092000-99-0 | 95% | 5g |
$499.00 | 2024-04-20 | |
| A2B Chem LLC | AX55082-10g |
3-Bromo-5-(piperidin-1-yl)benzamide |
2092000-99-0 | 95% | 10g |
$825.00 | 2024-04-20 |
3-Bromo-5-(piperidin-1-yl)benzamide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 3-Bromo-5-(piperidin-1-yl)benzamide
Introduction to 3-Bromo-5-(piperidin-1-yl)benzamide (CAS No. 2092000-99-0) and Its Emerging Applications in Chemical Biology
The compound 3-Bromo-5-(piperidin-1-yl)benzamide (CAS No. 2092000-99-0) represents a significant advancement in the field of chemical biology, particularly in the development of novel therapeutic agents. This molecule, characterized by its brominated aromatic core and piperidine substituent, has garnered considerable attention due to its versatile structural features and potential biological activities. The bromine atom at the 3-position enhances its reactivity, making it a valuable scaffold for further chemical modifications, while the piperidine moiety contributes to its solubility and pharmacokinetic properties, which are critical for drug design.
In recent years, 3-Bromo-5-(piperidin-1-yl)benzamide has been extensively studied for its role in modulating various biological pathways. One of the most compelling areas of research involves its potential as an inhibitor of kinases, a class of enzymes that play pivotal roles in cell signaling and are frequently dysregulated in cancer. Preclinical studies have demonstrated that derivatives of this compound can selectively target specific kinases, such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs), without significant off-target effects. This selectivity is a hallmark of modern drug development and underscores the importance of 3-Bromo-5-(piperidin-1-yl)benzamide as a lead compound.
Furthermore, the piperidine group in 3-Bromo-5-(piperidin-1-yl)benzamide has been shown to enhance binding affinity to protein targets. Piperidine derivatives are well-known for their ability to improve metabolic stability and oral bioavailability, which are essential for therapeutic efficacy. This structural feature has led to its incorporation into several drug candidates that are currently undergoing clinical trials. For instance, modifications of this scaffold have yielded compounds with promising activity against inflammatory diseases, where kinase inhibition plays a central role.
The bromine atom at the 3-position of 3-Bromo-5-(piperidin-1-yl)benzamide also provides a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups, expanding the chemical space available for drug discovery. Such modifications have led to the identification of novel analogs with enhanced potency and selectivity against targets like tyrosine kinases, which are implicated in various cancers and autoimmune disorders.
Recent advances in computational chemistry have further accelerated the development of derivatives based on 3-Bromo-5-(piperidin-1-yl)benzamide. Molecular docking studies have identified key interactions between this compound and its target proteins, providing insights into how structural modifications can optimize binding affinity. These computational approaches have been complemented by experimental validation, where X-ray crystallography has been used to determine high-resolution structures of protein-ligand complexes. Such structural information is invaluable for designing next-generation inhibitors with improved pharmacological profiles.
The therapeutic potential of 3-Bromo-5-(piperidin-1-yl)benzamide extends beyond oncology. Emerging evidence suggests that this compound may have applications in neurodegenerative diseases, where dysregulation of kinases has been implicated in pathogenesis. For example, studies have shown that certain derivatives can modulate the activity of GSK-3β, a kinase involved in Alzheimer's disease pathology. Additionally, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for central nervous system (CNS) therapies.
In conclusion, 3-Bromo-5-(piperidin-1-yl)benzamide (CAS No. 2092000-99-0) represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features—combining a brominated aromatic core with a piperidine substituent—make it highly versatile for further chemical modifications and biological exploration. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of drug discovery efforts across multiple therapeutic areas.
2092000-99-0 (3-Bromo-5-(piperidin-1-yl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)